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Introduction

3,3'-Diethylthiatricarbocyanine iodide (DTTC), a member of the cyanine dye family, is a
fluorescent probe with excitation and emission in the near-infrared (NIR) spectrum.[1][2] Its
lipophilic and cationic nature allows it to be used in various biological applications, including
fluorescence microscopy and flow cytometry. This document provides an overview of its
properties, applications, and detailed protocols for its use in cellular imaging.

DTTC's fluorescence is sensitive to its environment, making it a valuable tool for studying
cellular structures and processes.[3] It is particularly noted for its high molar absorptivity and
has been employed in studies of DNA helicity and as a potential mitochondrial stain.[1][4]
However, it is also known to be photolabile, requiring careful handling during imaging
experiments.[1]

Physicochemical and Spectroscopic Properties

Proper handling and storage of 3,3'-Diethylthiatricarbocyanine iodide are crucial for its
performance. The following tables summarize its key properties.

Table 1: General and Chemical Properties
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Property Value Reference
Synonyms DTTC, DTTCI, DiSC2(7) [51[6]

CAS Number 3071-70-3 [5]
Molecular Formula C25H25IN2S2 [7]
Molecular Weight 544.51 g/mol

Appearance Green crystals/powder [8]

- Soluble in DMSO, methanol,
Solubility thanol [4][8]
ethano

Store at -20°C, protected from
Storage _ , [4][8]
light and moisture

Table 2: Spectroscopic Properties

Parameter Value Solvent Reference

Absorption Maximum

~763 nm Isopropanol 5

(\abs) prop [5]
Molar Extinction 212,000 cm—*M~1* at

o Isopropanol [5]
Coefficient (g) 763 nm
Fluorescence ) )

o ) ) Varies with

Emission Maximum ~800 nm (Estimated) [2]

environment
(Aem)

Not definitively

reported for this
Fluorescence

] specific isomer. - [3]
Quantum Yield (®F)

Generally high for

cyanine dyes.

Note: The fluorescence emission maximum can be influenced by the local environment, such
as binding to cellular components.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.photochemcad.com/databases/common-compounds/cyanine-dyes/33-diethylthiatricarbocyanine-iodide
https://www.calpaclab.com/dttci-min-97-1-gram/ala-d131480-1g
https://www.photochemcad.com/databases/common-compounds/cyanine-dyes/33-diethylthiatricarbocyanine-iodide
https://www.medchemexpress.com/search.html?q=3-3-diethylthiatricarbocyanine-iodide&ft=&fa=&fp=
https://adipogen.com/storeconfig/choose/store?destination=cdx-d0447-3-3-diethylthiacarbocyanine-iodide.html
https://www.medchemexpress.com/3-3-diethylthiacarbocyanine-iodide.html
https://adipogen.com/storeconfig/choose/store?destination=cdx-d0447-3-3-diethylthiacarbocyanine-iodide.html
https://www.medchemexpress.com/3-3-diethylthiacarbocyanine-iodide.html
https://adipogen.com/storeconfig/choose/store?destination=cdx-d0447-3-3-diethylthiacarbocyanine-iodide.html
https://www.photochemcad.com/databases/common-compounds/cyanine-dyes/33-diethylthiatricarbocyanine-iodide
https://www.photochemcad.com/databases/common-compounds/cyanine-dyes/33-diethylthiatricarbocyanine-iodide
https://pubs.rsc.org/en/content/articlelanding/2018/nj/c8nj02851f
https://www.chemimpex.com/products/47546
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Staining Mechanism

The primary mechanism for the accumulation of 3,3'-Diethylthiatricarbocyanine iodide in
mitochondria is driven by the large negative mitochondrial membrane potential (AWm).
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Stock Solution Preparation

Weigh DTTC Powder

Dissolve in high-quality,
anhydrous DMSO to 1-10 mM

:

Aliquot into small volumes

'

Store at -20°C or -80°C,
protected from light and moisture
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Live Cell Staining Workflow

Seed cells on coverslips
or imaging plates

Prepare working solution
(e.g., 20 nM - 200 nM in pre-warmed medium)

:

Replace medium with staining solution
and incubate (15-30 min at 37°C)

:

Wash cells with pre-warmed medium

Image immediately using appropriate
near-infrared filter set
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Flow Cytometry Workflow

Harvest and prepare
a single-cell suspension

Incubate cells with DTTC
(e.g., 20-200 nM) for 15-30 min at 37°C

:

Wash cells with PBS or
flow cytometry buffer

:

Resuspend cells in buffer for analysis

Analyze on a flow cytometer with
appropriate NIR laser and detectors

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 3,3'-
Diethylthiatricarbocyanine lodide Staining in Microscopy]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7769727#3-3-diethylthiatricarbocyanine-
iodide-staining-for-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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